Cas no 186407-74-9 (4-Bromo-1H-indazole)

4-Bromo-1H-indazole structure
4-Bromo-1H-indazole structure
Product Name:4-Bromo-1H-indazole
CAS No:186407-74-9
MF:C7H5BrN2
MW:197.032000303268
MDL:MFCD05664001
CID:66292
PubChem ID:253660786
Update Time:2025-04-18

4-Bromo-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1H-indazole
    • 4-BROMOINDAZOLE
    • 1H-Indazole, 4-bromo-
    • 4-BROMO (1H)INDAZOLE
    • broMo-1H-indazole
    • 4-bromo-1H-indazole￡4-Bromoindazole
    • 4-Bromo(1H)indazole
    • 4-bromo-indazole
    • PubChem7834
    • 4-bromo-2H-indazole
    • 4-bromanyl-1H-indazole
    • KSC173Q8P
    • 4-BROMO-7AH-INDAZOLE
    • IND084
    • Jsp003814
    • HID1021
    • KJIODOACRIRBPB-UHFFFAOYSA-N
    • BCP00013
    • SBB054645
    • BDBM50209241
    • BBL101824
    • 4-BroMo-1H-indazole, 97+%
    • DTXSID30625169
    • PD182094
    • FT-0645175
    • 186407-74-9
    • CHEMBL246393
    • CS-W018550
    • MFCD05664001
    • EN300-72111
    • A813033
    • 4-Bromo-1H-indazole, 95%
    • Z952016260
    • B4631
    • Ethyl2-(2-mercapto-4-methyl-1,3-thiazol-5-yl)acetate
    • BCP9000153
    • CC-0702
    • AC-3087
    • W-206348
    • A4122
    • PB12348
    • SCHEMBL155255
    • SCHEMBL16799950
    • SY003799
    • AM20030225
    • AKOS004910671
    • HY-69085
    • DB-006674
    • DB-167258
    • DTXCID20575922
    • STL555621
    • 1788080-24-9
    • MDL： MFCD05664001
    • Inchi： 1S/C7H5BrN2/c8-6-2-1-3-7-5(6)4-9-10-7/h1-4H,(H,9,10)
    • InChI Key： KJIODOACRIRBPB-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC2=C1C=NN2

Computed Properties

  • Exact Mass: 195.96400
  • Monoisotopic Mass: 195.964
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7
  • XLogP3: 2.2

Experimental Properties

  • Color/Form: Brown powder
  • Density: 1.77
  • Melting Point: 165.0 to 169.0 deg-C
  • Boiling Point: 333.8℃ at 760 mmHg
  • Flash Point: 155.7℃
  • Refractive Index: 1.728
  • PSA: 28.68000
  • LogP: 2.32540

4-Bromo-1H-indazole Security Information

4-Bromo-1H-indazole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Bromo-1H-indazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
45R0136-1g
4-Bromo-1H-indazole
 186407-74-9 97%
1g
 84.8CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
45R0136-5g
4-Bromo-1H-indazole
 186407-74-9 97%
5g
 254.41CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
45R0136-25g
4-Bromo-1H-indazole
 186407-74-9 97%
25g
 1017.65CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
45R0136-100g
4-Bromo-1H-indazole
 186407-74-9 97%
100g
 3561.78CNY 2021-05-08
Frontier Specialty Chemicals
CAPOB11054-1 g
4-Bromo-1H-indazole
 186407-74-9
1g
 $ 33.00 2022-11-04
Frontier Specialty Chemicals
CAPOB11054-5 g
4-Bromo-1H-indazole
 186407-74-9
5g
 $ 105.00 2022-11-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B11054-5g
4-Bromoindazole
 186407-74-9 98%
5g
 1386.0CNY 2021-08-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B11054-1g
4-Bromoindazole
 186407-74-9 98%
1g
 428.0CNY 2021-08-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
046607-25g
4-Bromoindazole
 186407-74-9 95+%
25g
 1136.0CNY 2021-08-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
046607-5g
4-Bromoindazole
 186407-74-9 95+%
5g
 389.0CNY 2021-08-12

4-Bromo-1H-indazole Production Method

Production Method 1

360575-28-6 360575-28-6
186407-74-9 186407-74-9
914311-50-5 914311-50-5
Reaction Conditions
1.1 Reagents: Potassium carbonate ,  Hydroxyamine hydrochloride Solvents: 1,2-Dimethoxyethane ;  4 - 5 h, 40 °C
1.2 Reagents: Hydrazine ;  5 - 25 h, reflux
Reference
New Practical Synthesis of Indazoles via Condensation of o-Fluorobenzaldehydes and Their O-Methyloximes with Hydrazine
Lukin, Kirill; et al, Journal of Organic Chemistry, 2006, 71(21), 8166-8172

4-Bromo-1H-indazole Raw materials

4-Bromo-1H-indazole Preparation Products

4-Bromo-1H-indazole Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:186407-74-9)4-溴吲唑
Order Number:LE5871202
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:45
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:186407-74-9)4-Bromo-1H-indazole
Order Number:A4122
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:03
Price ($):638.0
Email:sales@amadischem.com

4-Bromo-1H-indazole Related Literature

Related Categories

186407-74-9 (4-Bromo-1H-indazole) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:186407-74-9)4-溴吲唑
LE5871202
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:186407-74-9)4-Bromo-1H-indazole
A4122
Purity:99%
Quantity:500g
Price ($):638.0
Email